Cas no 54069-33-9 (4(1H)-Pyrimidinone,1,6-dimethyl-2-(methylthio)-)

• Product Name: 4(1H)-Pyrimidinone,1,6-dimethyl-2-(methylthio)-
• CAS No: 54069-33-9
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 380215
• PubChem ID: 263011
• Update Time: 2025-04-19

4(1H)-Pyrimidinone,1,6-dimethyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,1,6-dimethyl-2-(methylthio)-
• 1,6-dimethyl-2-methylsulfanylpyrimidin-4-one
• 1,6-dimethyl-2-(methylsulfanyl)pyrimidin-4(1H)-one
• 1,6-dimethyl-2-(methylthio)-4(1H)-pyrimidinone
• 1,6-Dimethyl-2-methylmercapto-1H-pyrimidin-4-on
• 1,6-dimethyl-2-methylsulfanyl-1H-pyrimidin-4-one
• 1,6-dimethyl-2-methylthio-4-pyrimidone
• AC1L68R6
• AC1Q693H
• AR-1B8282
• CTK4J9463
• KST-1B5154
• NSC97162
• MLS004491823
• SMR003288771
• DTXSID50294578
• 54069-33-9
• 1,6-Dimethyl-2-(methylthio)pyrimidin-4(1H)-one
• NSC-97162

• Inchi： 1S/C7H10N2OS/c1-5-4-6(10)8-7(11-3)9(5)2/h4H,1-3H3
• InChI Key： HXLDWBVPJMGMOZ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C=C(C)N1C)=O

Computed Properties

• Exact Mass: 170.0515
• Monoisotopic Mass: 170.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 260.7°C at 760 mmHg
• Flash Point: 111.5°C
• Refractive Index: 1.585
• PSA: 32.67
• LogP: 0.81060